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An In-Depth Technical Guide to 11-Chloro-1-undecene for Advanced Research and

Development

Authored by a Senior Application Scientist
This guide provides an in-depth exploration of 11-Chloro-1-undecene, a versatile bifunctional

molecule pivotal in advanced chemical synthesis. Designed for researchers, chemists, and

drug development professionals, this document moves beyond a simple recitation of facts. It

delves into the causality behind experimental choices, offers field-proven insights into its

applications, and is grounded in authoritative references to ensure scientific integrity. Here, we

will explore its synthesis, unique reactivity, and its role as a molecular bridge in surface

chemistry, polymer science, and the development of sophisticated therapeutic agents.

Core Molecular Profile and Physicochemical
Properties
11-Chloro-1-undecene (CAS No. 872-17-3) is a linear alpha-olefin functionalized with a

terminal chloro group.[1] This unique structure, featuring two distinct reactive centers—a

nucleophilic double bond and an electrophilic alkyl chloride—makes it an exceptionally valuable

building block in organic synthesis. The long, eleven-carbon aliphatic chain provides flexibility

and hydrophobicity, attributes that are highly sought after in applications such as self-

assembled monolayers and linker chemistry for drug delivery systems.[2]
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The molecule's utility is underpinned by its specific physical and chemical characteristics, which

dictate its handling, storage, and reaction conditions.

Diagram: Molecular Structure of 11-Chloro-1-undecene
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Step 1: Chlorination

Step 2: Work-up & Extraction

Step 3: Purification

10-undecen-1-ol
in Pyridine (solvent/base)

Add Thionyl Chloride (SOCl₂)
dropwise at 0°C

Stir at room temperature

Quench with ice-water

Extract with Diethyl Ether

Wash with dilute HCl
(removes pyridine)

Wash with NaHCO₃ soln.
(removes excess acid)

Wash with Brine
(removes water)

Dry over Na₂SO₄

Filter drying agent

Concentrate via Rotary Evaporation

Vacuum Distillation

Pure 11-Chloro-1-undecene
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Surface Modification

Bioconjugation Precursor Synthesis

Si-H Surface Hydrosilylation

Cl-(CH₂)₉-CH=CH₂

11-Chloro-1-undecene

 Pt Catalyst 

Si-(CH₂)₁₁-Cl Functionalized Surface

N₃-(CH₂)₉-CH=CH₂ Azido-alkene Linker

Cl-(CH₂)₉-CH=CH₂

11-Chloro-1-undecene

NaN₃ Sₙ2 Reaction

 in DMF 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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